Cas no 2654-52-6 (2,3-dimethylbenzodthiazol-3-ium 4-methylbenzenesulfonate)
2,3-dimethylbenzodthiazol-3-ium 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dimethylbenzothiazolium p-toluenesulphonate
- 2,3-dimethyl-1,3-benzothiazol-3-ium,4-methylbenzenesulfonate
- BENZOTHIAZOLIUM, 2,3-DIMETHYL-, 4-METHYLBENZENESULFONATE (1:1)
- 2,3-Dimethyl-1,3-benzothiazoliumtosylat
- 2,3-dimethyl-benzothiazol-3-ium p-toluenesulfonate
- 2,3-dimethylbenzothiazolium p-toluenesulfonate
- 2,3-dimethylbenzothiazolium toluene-4-sulfonate
- N,2-dimethylbenzothiazolium tosylate
- N-Methyl-2-methylbenzothiazole tosylate
- 2,3-dimethylbenzodthiazol-3-ium 4-methylbenzenesulfonate
- SCHEMBL316151
- 2,3-dimethyl-1,3-benzothiazol-3-ium;4-methylbenzenesulfonate
- 2, 3-dimethyl-1, 3-benzothiazol-3-ium;4-methylbenzenesulfonate
- DTXSID8062577
- Benzothiazolium,2,3-dimethyl-,4-methylbenzenesulfonate
- 2,3-dimethylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate
- 2,3-di-methylbenzothiazolium p-toluenesulfonate
- GYHJFWZSCIYJKD-UHFFFAOYSA-M
- 2,3-dimethylbenzothiazolium tosylate
- 2,3-dimethylbenzothiazolinium-p-toluene sulphonate
- F9995-0133
- NS00049490
- 2,3-dimethyl-1,3-benzothiazol-3-ium 4-methylbenzene-1-sulfonate
- Benzothiazolium, 2,3-dimethyl-, 4-methylbenzenesulfonate
- AKOS005611210
- EINECS 220-179-0
- EN300-26075707
- Benzothiazolium, 2,3-dimethyl-, salt with 4-methylbenzenesulfonic acid (1:1)
- 2654-52-6
- DTXCID5037523
- 2,3-dimethyl-1,3-benzothiazol-3-ium 4-methylbenzenesulfonate
- 2,3-Dimethyl-1,3-benzothiazol-3-ium,4-methylbenzene-1-sulfonate
- STK874213
-
- MDL: MFCD00227130
- Inchi: 1S/C9H10NS.C7H8O3S/c1-7-10(2)8-5-3-4-6-9(8)11-7;1-6-2-4-7(5-3-6)11(8,9)10/h3-6H,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
- InChI Key: GYHJFWZSCIYJKD-UHFFFAOYSA-M
- SMILES: S1C(C)=[N+](C)C2C=CC=CC1=2.S(C1C=CC(C)=CC=1)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 335.06500
- Monoisotopic Mass: 335.06498575g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 342
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.7Ų
Experimental Properties
- PSA: 97.70000
- LogP: 4.01410
2,3-dimethylbenzodthiazol-3-ium 4-methylbenzenesulfonate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3-dimethylbenzodthiazol-3-ium 4-methylbenzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D207236-100mg |
2,3-Dimethylbenzothiazolium toluenesulfonate |
2654-52-6 | 100mg |
$ 115.00 | 2022-06-05 | ||
| TRC | D207236-500mg |
2,3-Dimethylbenzothiazolium toluenesulfonate |
2654-52-6 | 500mg |
$ 455.00 | 2022-06-05 | ||
| TRC | D207236-1g |
2,3-Dimethylbenzothiazolium toluenesulfonate |
2654-52-6 | 1g |
$ 705.00 | 2022-06-05 | ||
| A2B Chem LLC | AB31510-2mg |
2,3-Dimethylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate |
2654-52-6 | 2mg |
$174.00 | 2024-04-20 | ||
| A2B Chem LLC | AB31510-5mg |
2,3-Dimethylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate |
2654-52-6 | 5mg |
$247.00 | 2024-04-20 | ||
| Enamine | EN300-26075707-0.05g |
2,3-dimethyl-1,3-benzothiazol-3-ium 4-methylbenzene-1-sulfonate |
2654-52-6 | 95% | 0.05g |
$32.0 | 2024-06-18 | |
| Enamine | EN300-26075707-1g |
2,3-dimethyl-1,3-benzothiazol-3-ium 4-methylbenzene-1-sulfonate |
2654-52-6 | 1g |
$199.0 | 2023-09-14 | ||
| Enamine | EN300-26075707-5g |
2,3-dimethyl-1,3-benzothiazol-3-ium 4-methylbenzene-1-sulfonate |
2654-52-6 | 5g |
$576.0 | 2023-09-14 | ||
| Enamine | EN300-26075707-10g |
2,3-dimethyl-1,3-benzothiazol-3-ium 4-methylbenzene-1-sulfonate |
2654-52-6 | 10g |
$855.0 | 2023-09-14 | ||
| Chemenu | CM538838-100mg |
2,3-Dimethylbenzo[d]thiazol-3-ium 4-methylbenzenesulfonate |
2654-52-6 | 97% | 100mg |
$185 | 2024-07-28 |
2,3-dimethylbenzodthiazol-3-ium 4-methylbenzenesulfonate Related Literature
-
Yuriy V. Zatsikha,Natalia O. Didukh,Dion Nemez,Adrien C. Schlachter,Paul-Ludovic Karsenti,Yuriy P. Kovtun,Pierre D. Harvey,Victor N. Nemykin Chem. Commun. 2017 53 7612
Additional information on 2,3-dimethylbenzodthiazol-3-ium 4-methylbenzenesulfonate
Recent Advances in the Study of 2,3-dimethylbenzodthiazol-3-ium 4-methylbenzenesulfonate (CAS: 2654-52-6)
The compound 2,3-dimethylbenzodthiazol-3-ium 4-methylbenzenesulfonate (CAS: 2654-52-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic organic compound, characterized by its benzothiazolium core and tosylate counterion, has demonstrated promising applications in medicinal chemistry, particularly in the development of novel therapeutic agents and diagnostic tools. Recent studies have explored its unique physicochemical properties, biological activities, and potential mechanisms of action, positioning it as a versatile scaffold for drug discovery.
A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 2,3-dimethylbenzodthiazol-3-ium 4-methylbenzenesulfonate against multidrug-resistant bacterial strains. The researchers synthesized a series of derivatives and evaluated their efficacy using in vitro assays. The results indicated that the compound exhibited potent activity against Gram-positive bacteria, with minimal inhibitory concentrations (MICs) in the low micromolar range. Molecular docking studies suggested that the compound interacts with bacterial cell wall synthesis enzymes, providing a plausible mechanism for its antimicrobial effects.
In addition to its antimicrobial potential, recent research has highlighted the compound's role in photodynamic therapy (PDT). A 2024 study in Chemical Communications demonstrated that 2,3-dimethylbenzodthiazol-3-ium 4-methylbenzenesulfonate can act as a photosensitizer when exposed to specific wavelengths of light. The study reported that the compound generates reactive oxygen species (ROS) upon photoactivation, leading to selective cytotoxicity in cancer cell lines. This finding opens new avenues for the development of targeted cancer therapies with reduced side effects.
Another area of interest is the compound's potential as a fluorescent probe. Researchers have exploited the intrinsic fluorescence of the benzothiazolium moiety to design sensors for detecting biomolecules such as reactive nitrogen species (RNS) and metal ions. A 2023 paper in Analytical Chemistry described a derivative of 2,3-dimethylbenzodthiazol-3-ium 4-methylbenzenesulfonate that exhibits a ratiometric fluorescence response to nitric oxide (NO), a key signaling molecule in physiological and pathological processes. This probe demonstrated high selectivity and sensitivity, making it a valuable tool for studying NO dynamics in biological systems.
Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2,3-dimethylbenzodthiazol-3-ium 4-methylbenzenesulfonate derivatives. Recent efforts have focused on improving solubility, bioavailability, and target specificity through structural modifications. Computational modeling and high-throughput screening approaches are being employed to identify the most promising candidates for further development.
In conclusion, 2,3-dimethylbenzodthiazol-3-ium 4-methylbenzenesulfonate (CAS: 2654-52-6) represents a multifaceted compound with diverse applications in chemical biology and pharmaceutical research. Its antimicrobial, photodynamic, and fluorescent properties make it a valuable scaffold for drug discovery and diagnostic tool development. Future research should focus on addressing the current limitations and translating these findings into clinically relevant applications.
2654-52-6 (2,3-dimethylbenzodthiazol-3-ium 4-methylbenzenesulfonate) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)